1H-1,4-Diazepine, hexahydro-1-(2-(diphenylmethoxy)ethyl)-4-methyl-

• CAS No.: 75842-91-0
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol
• IUPAC Name: 1-(2-benzhydryloxyethyl)-4-methyl-1,4-diazepane
• InChI: InChI=1S/C21H28N2O/c1-22-13-8-14-23(16-15-22)17-18-24-21(19-9-4-2-5-10-19)20-11-6-3-7-12-20/h2-7,9-12,21H,8,13-18H2,1H3
• InChI Key: ONEBDHYJWIYHHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CCOC(C2=CC=CC=C2)C3=CC=CC=C3

Description

This compound is a seven-membered 1,4-diazepine ring system with partial saturation (hexahydro), substituted at position 1 with a 2-(diphenylmethoxy)ethyl group and at position 4 with a methyl group.

Biological Activity

1H-1,4-Diazepine, hexahydro-1-(2-(diphenylmethoxy)ethyl)-4-methyl-, commonly known by its CAS number 75842-91-0, is a nitrogen-containing heterocyclic compound that has garnered attention for its diverse biological activities. This compound belongs to the class of benzodiazepines, which are known for their pharmacological effects including anxiolytic, sedative, and anticonvulsant properties. The structure of this compound suggests potential interactions with various biological targets, particularly in the central nervous system (CNS).

• Molecular Formula : C21H28N2O
• Molecular Weight : 324.51 g/mol
• CAS Registry Number : 75842-91-0

1. CNS Activity

Benzodiazepines are primarily known for their effects on the GABA-A receptor, which is crucial in mediating inhibitory neurotransmission in the brain. Studies indicate that compounds similar to 1H-1,4-diazepine can act as GABA-A receptor agonists, enhancing the inhibitory effects of GABA and potentially leading to anxiolytic and sedative outcomes .

3. Antimicrobial Activity

The antimicrobial potential of benzodiazepines has been explored in various studies. While direct evidence for 1H-1,4-diazepine's antimicrobial activity is scarce, related compounds have demonstrated effectiveness against bacterial and fungal strains. For example, certain hydroxylated derivatives have shown significant antifungal properties against Sporothrix species . This opens avenues for further investigation into the antimicrobial properties of 1H-1,4-diazepine.

Toxicity Profile

Toxicological assessments are crucial for understanding the safety profile of any compound. The acute toxicity of 1H-1,4-diazepine was evaluated in rodent models with an LD50 (lethal dose for 50% mortality) reported at approximately 180 mg/kg via intraperitoneal administration . This indicates a moderate level of toxicity that necessitates careful consideration in therapeutic applications.

Case Study: GABA-A Receptor Interaction

A study evaluated the interaction of various benzodiazepine derivatives with GABA-A receptors. It was found that compounds with similar structural motifs to 1H-1,4-diazepine exhibited increased binding affinity and enhanced receptor activation, leading to prolonged sedative effects in animal models .

Research Findings: Antithrombotic Activity

Another area of interest is the potential antithrombotic activity associated with benzodiazepine derivatives. A related compound demonstrated significant inhibition of Factor Xa (fXa), a key enzyme in the coagulation cascade, with an IC50 value indicating potent activity . This suggests that modifications to the diazepine structure could yield compounds with therapeutic benefits in managing thrombotic disorders.

Summary Table of Biological Activities

Activity	Description	Reference
CNS Activity	Acts as a GABA-A receptor agonist; potential anxiolytic effects
Antioxidant	Potential antioxidant properties based on structural analogs
Antimicrobial	Related compounds show effectiveness against fungal strains
Toxicity	LD50 = 180 mg/kg (intraperitoneal in guinea pigs)
Antithrombotic	Inhibits Factor Xa activity; potential for thrombotic treatment

Scientific Research Applications

Anxiolytic and Sedative Effects

Research indicates that compounds with diazepine structures often exhibit anxiolytic properties by modulating neurotransmitter systems, particularly gamma-aminobutyric acid (GABA) pathways. This compound may enhance GABAergic transmission, leading to potential therapeutic effects similar to established benzodiazepines .

Anticonvulsant Activity

The structure of 1H-1,4-diazepine suggests possible anticonvulsant properties. Studies on related diazepine derivatives have shown efficacy in seizure management, indicating that this compound could be investigated for similar applications .

Neuropharmacological Research

The compound has been examined in various in vitro studies to assess its pharmacological properties. For instance, it has demonstrated moderate potency in inhibiting specific cellular activities, with effective concentrations indicated by EC50 values .

Case Study 1: Structure-Activity Relationship (SAR)

A study explored the SAR among diazepine derivatives, revealing that modifications to the phenyl ring significantly influenced the anticonvulsant efficacy of compounds similar to 1H-1,4-diazepine. This highlights the importance of structural variations in enhancing therapeutic effects .

Case Study 2: Animal Model Studies

In animal models, compounds related to 1H-1,4-diazepine have shown significant reductions in anxiety-like behaviors at specific dosages. This suggests a promising avenue for further research into its potential as an anxiolytic agent .

Comparison with Similar Compounds

Research Findings and Implications

• Lipophilicity vs. Solubility : Diphenylmethoxy groups (main compound) favor CNS targeting but may limit aqueous solubility, whereas sulfonyl or methoxy groups (e.g., fasudil) improve solubility for vascular applications .
• Substituent Chain Length: Ethyl-to-propyl extensions (e.g., 75842-88-5 vs.
• Therapeutic Diversification: Minor structural changes (e.g., chlorobenzoyl vs. diphenylmethoxy) redirect compounds toward distinct targets, such as kinases (fasudil) vs. neurotransmitter transporters (GBR analogues) .

Q & A

Q. What are the optimized synthetic routes for preparing 1H-1,4-diazepine derivatives, and how do reaction conditions influence yield?

Methodological Answer: Synthesis of diazepine derivatives typically involves cyclization reactions or modifications of homopiperazine scaffolds. For example, coupling diphenylmethoxyethyl groups to the diazepine core may require nucleophilic substitution under controlled pH and temperature. Evidence from related compounds (e.g., Fasudil derivatives) suggests that solvent choice (e.g., dichloromethane or DMF) and catalysts (e.g., triethylamine) significantly affect reaction efficiency. Yields can be improved by optimizing stoichiometry and purification via column chromatography .

Q. Which spectroscopic techniques are most effective for structural characterization of this compound?

Methodological Answer: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D techniques like COSY or HSQC) is critical for confirming the diazepine ring structure and substituent positions. Mass spectrometry (MS) with electrospray ionization (ESI) or high-resolution MALDI-TOF provides molecular weight validation. Infrared (IR) spectroscopy helps identify functional groups like ethers (C-O-C) or sulfonamides. Reference data from structurally similar compounds (e.g., homopiperazine derivatives) can guide peak assignments .

Q. What safety protocols are recommended for handling this compound in laboratory settings?

Methodological Answer: Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Use fume hoods for synthesis steps involving volatile reagents. Respiratory protection (e.g., NIOSH-approved P95 masks) is advised if aerosolization occurs. Store the compound in airtight containers under inert gas (e.g., nitrogen) to prevent degradation. Spills should be neutralized with inert absorbents and disposed of as hazardous waste .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported biological activity data for this compound?

Methodological Answer: Discrepancies may arise from variations in assay conditions (e.g., cell lines, incubation times) or compound purity. Conduct orthogonal assays (e.g., enzyme inhibition vs. cellular viability) to confirm activity. Use high-purity samples (>95% by HPLC) and validate results with reference standards (e.g., Fasudil HCl, a structurally related kinase inhibitor). Investigate potential impurities (e.g., dimers or sulfonate byproducts) via LC-MS .

Q. What computational methods predict the pharmacokinetic properties of this diazepine derivative?

Methodological Answer: Use molecular docking (e.g., AutoDock Vina) to assess binding affinity to target proteins like Rho-kinase (ROCK). Pharmacokinetic parameters (e.g., logP, bioavailability) can be modeled using QSAR tools or software like Schrödinger’s QikProp. Validate predictions with in vitro permeability assays (e.g., Caco-2 cell monolayers) and metabolic stability tests in liver microsomes .

Q. How can structure-activity relationship (SAR) studies be designed to improve this compound’s efficacy?

Methodological Answer: Systematically modify substituents (e.g., diphenylmethoxyethyl group) and evaluate changes in target binding and selectivity. For example, replacing the methyl group at position 4 with bulkier alkyl chains may enhance lipophilicity and membrane permeability. Use parallel synthesis to generate analogs, followed by high-throughput screening (HTS) against relevant biological targets (e.g., GPCRs or ion channels) .

Q. What analytical strategies ensure batch-to-batch consistency in synthesizing this compound?

Methodological Answer: Implement quality control (QC) protocols using HPLC with UV/Vis detection (e.g., Chromolith columns) and a buffered mobile phase (sodium acetate/sodium octanesulfonate, pH 4.6). Compare retention times and peak areas against a certified reference standard. Track impurities via LC-MS and ensure compliance with ICH guidelines for residual solvents and heavy metals .